![molecular formula C20H14N2O4S B5070030 N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}-2-(2-thienyl)acetamide](/img/structure/B5070030.png)
N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}-2-(2-thienyl)acetamide
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Overview
Description
N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}-2-(2-thienyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has shown promise in the treatment of various types of cancer.
Mechanism of Action
N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}-2-(2-thienyl)acetamide works by inhibiting the activity of a protein called Bruton's tyrosine kinase (BTK), which is involved in the growth and survival of cancer cells. By inhibiting BTK, this compound can induce cancer cell death and halt the growth of tumors.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It can induce cancer cell death, inhibit the growth of tumors, and reduce the spread of cancer cells to other parts of the body. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
One advantage of N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}-2-(2-thienyl)acetamide is that it has been shown to be effective against a wide range of cancer types, making it a promising candidate for further research. However, one limitation is that it may not be effective in all patients, and more research is needed to identify which patients may benefit most from treatment with this compound.
Future Directions
There are several future directions for research on N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}-2-(2-thienyl)acetamide. One area of interest is the development of new formulations of this compound that may be more effective or have fewer side effects than the current formulation. Another area of interest is the investigation of this compound in combination with other cancer treatments, such as immunotherapy. Finally, more research is needed to identify biomarkers that can predict which patients are most likely to benefit from treatment with this compound.
Conclusion
This compound is a promising small molecule inhibitor that has shown potential in the treatment of various types of cancer. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well-documented in scientific literature. Further research is needed to identify which patients may benefit most from treatment with this compound, and to investigate its potential use in combination with other cancer treatments.
Synthesis Methods
N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}-2-(2-thienyl)acetamide can be synthesized using a multi-step process that involves the reaction of various starting materials. The synthesis method has been well-documented in scientific literature, and the resulting product has been shown to be of high purity.
Scientific Research Applications
N-{3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)oxy]phenyl}-2-(2-thienyl)acetamide has been the subject of numerous scientific studies, which have investigated its potential use in the treatment of cancer. It has been shown to be effective against a wide range of cancer types, including lymphoma, leukemia, and solid tumors. This compound has also been shown to be effective in combination with other cancer treatments, such as chemotherapy and radiation therapy.
Properties
IUPAC Name |
N-[3-(1,3-dioxoisoindol-5-yl)oxyphenyl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O4S/c23-18(11-15-5-2-8-27-15)21-12-3-1-4-13(9-12)26-14-6-7-16-17(10-14)20(25)22-19(16)24/h1-10H,11H2,(H,21,23)(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHWJOYPAHOYRON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CC3=C(C=C2)C(=O)NC3=O)NC(=O)CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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